Cas no 2227722-08-7 ((1R)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227722-08-7
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 5938878
• PubChem ID: 165694655
• Update Time: 2025-06-09

(1R)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol
• EN300-1974514
• 2227722-08-7
• (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C10H10F5NO/c1-16(2)8-5(9(17)10(13,14)15)3-4-6(11)7(8)12/h3-4,9,17H,1-2H3/t9-/m1/s1
• InChI Key： YQFTZJKSMAQABB-SECBINFHSA-N
• SMILES： FC1=C(C=CC([C@H](C(F)(F)F)O)=C1N(C)C)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (1R)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol (CAS No. 2227722-08-7)

The compound (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol (CAS No. 2227722-08-7) is a chiral fluorinated organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoroethyl group and a dimethylamino substituent on a difluorophenyl ring, makes it a subject of interest for researchers exploring novel bioactive molecules. The stereochemistry at the 1-position (R-configuration) further enhances its specificity in interactions with biological targets, a topic frequently searched in drug discovery and asymmetric synthesis forums.

Recent trends in AI-driven drug design and green chemistry have amplified interest in fluorinated compounds like 2227722-08-7. Users often search for "role of fluorine in drug metabolism" or "chiral auxiliaries in medicinal chemistry," aligning with this compound's relevance. The difluorophenyl moiety, known for improving metabolic stability, and the trifluoroethanol group, which enhances lipophilicity, are key features discussed in SAR studies (Structure-Activity Relationship). These attributes are critical for optimizing pharmacokinetic properties, a hot topic in preclinical research.

From a synthetic perspective, (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol exemplifies advancements in catalytic asymmetric hydrogenation, a technique widely explored for efficient enantioselective production. Searches like "fluorine in agrochemicals" or "sustainable fluorination methods" reflect growing industrial demand. The compound's CAS No. 2227722-08-7 is often cross-referenced in patents related to crop protection agents, highlighting its dual-use potential beyond pharmaceuticals.

Analytical characterization of this compound involves techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy, particularly 19F-NMR due to its multiple fluorine atoms. Researchers frequently query "NMR shifts for fluorinated aromatics" or "chiral purity analysis," underscoring the need for detailed spectral data. The dimethylamino group's basicity also makes it a candidate for pH-sensitive drug delivery systems, a niche yet rapidly evolving area in nanomedicine.

In conclusion, (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol (CAS No. 2227722-08-7) represents a convergence of fluorine chemistry, chiral synthesis, and bioactive molecule design. Its applications span from central nervous system (CNS) drug candidates to next-generation herbicides, aligning with trending searches on "fluorine's role in CNS drugs" and "eco-friendly fluorinated pesticides." As the scientific community prioritizes molecular diversity and sustainability, this compound exemplifies innovation at the intersection of chemistry and biology.